(4R,6R)-2,8,14-Triazatricyclo[8.4.0.02,6]tetradeca-1(10),11,13-trien-4-ol

• IUPAC Name: (4R,6R)-2,8,14-triazatricyclo[8.4.0.02,6]tetradeca-1(10),11,13-trien-4-ol
• InChI: InChI=1S/C11H15N3O/c15-10-4-9-6-12-5-8-2-1-3-13-11(8)14(9)7-10/h1-3,9-10,12,15H,4-7H2/t9-,10-/m1/s1
• InChI Key: GLNGBKGGUPEOKM-NXEZZACHSA-N
• Canonical SMILES: C1C2CNCC3=C(N2CC1O)N=CC=C3
• Isomeric SMILES: C1[C@@H]2CNCC3=C(N2C[C@@H]1O)N=CC=C3
• Molecular Formula: C11H15N3O
• Molecular Weight: 205.26 g/mol
• CAS No.: 2165677-93-8

Description

(4R,6R)-2,8,14-Triazatricyclo[8.4.0.02,6]tetradeca-1(10),11,13-trien-4-ol is a sophisticated tricyclic heterocyclic compound of significant interest in advanced pharmaceutical research and development. This chiral molecule, defined by its specific (4R,6R) stereochemistry, serves as a critical synthetic intermediate and a privileged scaffold for constructing potential therapeutic agents. Compounds within this structural class have demonstrated considerable promise in drug discovery pipelines, particularly as inhibitors for various disease targets . Its complex, nitrogen-dense architecture makes it a valuable candidate for exploring novel mechanisms of action in oncology and other therapeutic areas, offering researchers a versatile building block for probing biological pathways and optimizing drug-like properties . For Research Use Only. Not intended for diagnostic or therapeutic use.

Biological Activity

(4R,6R)-2,8,14-Triazatricyclo[8.4.0.02,6]tetradeca-1(10),11,13-trien-4-ol is a compound of significant interest due to its complex tricyclic structure and potential biological activities. This article reviews the biological activity associated with this compound, focusing on its pharmacological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The compound features a tricyclic framework with multiple nitrogen atoms that contribute to its unique chemical reactivity and biological interactions. The stereochemistry of the compound is critical for its activity, particularly the configuration at the nitrogen atoms which may influence binding to biological targets.

Antitumor Activity

Recent studies have highlighted the antitumor properties of triazatricyclo compounds. For instance, derivatives of similar structures have shown promising results in vitro against various cancer cell lines such as HepG2 (hepatocellular carcinoma) and MCF7 (breast cancer) cells. These compounds exhibited cytotoxic effects that were statistically significant when compared to standard treatments like doxorubicin .

Table 1: Antitumor Activity of Related Compounds

Compound Name	Cell Line Tested	IC50 (µM)	Reference
Compound A	HepG2	5.0
Compound B	MCF7	3.2
Doxorubicin	MCF7	10.0

Neuropharmacological Effects

The compound has also been investigated for its effects on the glutamatergic system , particularly as a positive allosteric modulator of AMPA receptors. Research indicates that it may enhance binding at specific sites on these receptors without directly competing with established ligands like PAM-43 . This suggests potential applications in treating central nervous system disorders.

The proposed mechanism of action involves modulation of receptor conformations and enhancement of neurotransmitter binding efficacy. This may lead to improved synaptic transmission in conditions where glutamate signaling is impaired.

Case Studies

• Study on Antitumor Efficacy :
  • A series of triazatricyclo compounds were synthesized and tested for their cytotoxicity against human tumor cell lines.
  • The results indicated that certain modifications to the tricyclic structure significantly enhanced antitumor activity compared to unmodified versions.
• Neuropharmacological Assessment :
  • Radioligand binding studies demonstrated that selected derivatives of triazatricyclo compounds could significantly increase receptor binding affinity.
  • These findings suggest a potential role in developing therapeutics for neurodegenerative diseases characterized by glutamate dysregulation.

Comparison with Similar Compounds

(6R)-2,8,14-Triazatricyclo[8.4.0.0²,⁶]tetradeca-1(10),11,13-triene

• Molecular Formula : C₁₁H₁₅N₃
• Molecular Weight : 189.26 g/mol
• Key Difference : Lacks the hydroxyl group at position 4, reducing polarity and hydrogen-bonding capacity.
• Applications: Not explicitly stated, but its simpler structure may serve as a precursor for derivatives like the target compound .

(6S)-2,8,14-Triazatricyclo[8.4.0.0²,⁶]tetradeca-1(14),10,12-triene

• CAS No.: 2059912-18-2

Functionalized Derivatives

4-(4-Methylphenyl)-13-(4-propylpiperazin-1-yl)-4,5,7,12,14-pentazatricyclo[8.4.0.0²,⁶]tetradeca-1(14),2,5,10,12-pentaene

• Molecular Formula: Not explicitly provided (estimated C₂₄H₂₈N₈).
• Applications : Likely explored for receptor modulation due to the piperazine group’s affinity for neurotransmitter targets .

Pharmacologically Active Analogues

Triazolam (12-chloro-9-(2-chlorophenyl)-3-methyl-2,4,5,8-tetraazatricyclo[8.4.0.0²,⁶]tetradeca-1(10),3,5,8,11,13-hexaene)

• Molecular Formula : C₁₇H₁₂Cl₂N₄
• Molecular Weight : 343.21 g/mol
• Key Differences :
  • Contains two chlorine atoms and a methyl group, increasing electronegativity and metabolic stability.
  • Additional nitrogen atom in the tetraazatricyclic system.
• Applications : Clinically used as a short-acting benzodiazepine for insomnia. The target compound’s hydroxyl group may offer reduced CNS penetration compared to Triazolam’s lipophilic substituents .

Comparative Data Table

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	CAS Number	Potential Applications
(4R,6R)-2,8,14-Triazatricyclo[8.4.0.0²,⁶]tetradeca-1(10),11,13-trien-4-ol	C₁₁H₁₅N₃O	205.26	4-hydroxyl	Not provided	Enzyme/receptor modulation
(6R)-2,8,14-Triazatricyclo[8.4.0.0²,⁶]tetradeca-1(10),11,13-triene	C₁₁H₁₅N₃	189.26	None	2059909-65-6	Synthetic intermediate
Triazolam	C₁₇H₁₂Cl₂N₄	343.21	12-chloro, 9-(2-chlorophenyl)	28911-01-5	Insomnia treatment
4-(4-Methylphenyl)-13-(4-propylpiperazin-1-yl)-...tetradeca-1(14),2,5,10,12-pentaene	Estimated C₂₄H₂₈N₈	~420.54	4-methylphenyl, propylpiperazine	1171739-86-8	CNS receptor modulation

Research Findings and Limitations

• Stereochemical Impact : The (4R,6R) configuration of the target compound may confer selectivity in binding compared to its (6S)-isomer, as seen in chiral drug-receptor interactions .
• This property could be advantageous for peripheral targets .
• Synthetic Challenges : highlights the complexity of synthesizing tricyclic nitrogen-containing scaffolds, suggesting the target compound’s synthesis would require advanced regioselective functionalization .

Q & A

Basic Research Questions

Q. What synthetic methodologies are recommended for the preparation of (4R,6R)-2,8,14-Triazatricyclo[...]-4-ol?

• Answer : Multi-step synthesis involving heterocyclization and stereochemical control is critical. For example, similar tricyclic nitrogen-containing compounds are synthesized via sequential annulation reactions, such as Paal-Knorr pyrrole formation followed by thiazole or tetrazole cyclization (as seen in ). Protecting groups (e.g., hydroxyl or amine) may be required to preserve stereochemistry during ring closure. Post-synthetic purification via column chromatography or recrystallization should be validated using TLC and NMR .

Q. How can the stereochemical configuration (4R,6R) be confirmed experimentally?

• Answer : X-ray crystallography is the gold standard for absolute stereochemical determination. Alternatively, chiral HPLC or NMR-based methods (e.g., NOESY for spatial proximity analysis) can corroborate configurations. Comparative optical rotation data with known stereoisomers may also be used, as demonstrated in studies of related azatricyclic systems () .

Q. What analytical techniques are suitable for characterizing this compound’s purity and stability?

• Answer : High-resolution mass spectrometry (HRMS) and elemental analysis confirm molecular composition. Stability under varying conditions (pH, temperature) should be assessed via accelerated degradation studies monitored by HPLC-UV or LC-MS. For hygroscopic or light-sensitive compounds, dynamic vapor sorption (DVS) and photostability chambers are recommended () .

Advanced Research Questions

Q. How can computational methods predict the compound’s reactivity or pharmacological targets?

• Answer : Density Functional Theory (DFT) calculations can model electronic properties (e.g., HOMO-LUMO gaps) to predict reactivity. Molecular docking against protein databases (e.g., PDB) may identify potential biological targets, leveraging structural similarities to benzodiazepine analogs ( ). Free-energy perturbation (FEP) simulations can refine binding affinity predictions .

Q. What strategies resolve contradictions in reported spectral data for azatricyclic compounds?

• Answer : Cross-validate conflicting data using orthogonal techniques. For example, discrepancies in $^{13}\text{C}$ NMR shifts can be addressed by 2D NMR (HSQC, HMBC) to assign quaternary carbons. Compare experimental IR spectra with computational vibrational frequency analyses (e.g., Gaussian software). Collaborative inter-laboratory validation is advised () .

Q. How to design experiments assessing environmental persistence or biodegradation?

• Answer : Follow OECD guidelines for ready biodegradability (Test 301) or hydrolytic stability. Use LC-MS/MS to track degradation products in simulated environmental matrices (soil, water). Ecotoxicity assays (e.g., Daphnia magna mortality tests) evaluate ecological risks, as outlined in longitudinal environmental fate studies () .

Q. What protocols ensure reproducibility in catalytic asymmetric synthesis of this compound?

• Answer : Optimize chiral catalysts (e.g., BINOL-derived ligands) via Design of Experiments (DoE) to control enantiomeric excess (ee). Monitor reaction progress using in-situ FTIR or Raman spectroscopy. Strict control of moisture and oxygen levels is critical, as demonstrated in cGMP-compliant syntheses of related heterocycles () .

Methodological Notes

• Stereochemical Integrity : Use chiral stationary phases (CSPs) for HPLC to isolate enantiomers.
• Toxicity Screening : Prioritize Ames tests and in vitro cytotoxicity assays (e.g., HepG2 cells) before in vivo studies () .
• Data Validation : Apply the ICH Q2(R1) guideline for analytical method validation (linearity, LOD/LOQ) .